Cas no 643069-43-6 (5-Methoxyquinolin-4-ol)
5-Methoxyquinolin-4-ol structure
5-Methoxyquinolin-4-ol Properties
Names and Identifiers
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- 5-Methoxyquinolin-4-ol
- 4(1H)-Quinolinone,5-methoxy-
- 4-HYDROXY-5-METHOXYQUINOLINE
- 5-methoxy-1H-quinolin-4-one
- 4(1H)-Quinolinone,5-methoxy
- 5-methoxy-4(1H)-quinolone
- DTXSID30635122
- ZXGXDLPJGJQNFV-UHFFFAOYSA-N
- A834708
- F13845
- SCHEMBL3579197
- SB68242
- FT-0752934
- 5-methoxyquinolin-4(1H)-one
- MFCD18384908
- SCHEMBL8351780
- AKOS006287410
- 1466525-83-6
- 643069-43-6
- CS1281
- AC-31270
- MFCD08063200
- EN300-119016
- CS-0446919
- AMY5877
- FT-0644811
- +Expand
-
- MFCD18384908
- ZXGXDLPJGJQNFV-UHFFFAOYSA-N
- InChI=1S/C10H9NO2/c1-13-9-4-2-3-7-10(9)8(12)5-6-11-7/h2-6H,1H3,(H,11,12)
- COC1=CC=CC2=C1C(=O)C=CN2
Computed Properties
- 175.06300
- 1
- 3
- 1
- 175.063328530g/mol
- 13
- 237
- 0
- 0
- 0
- 0
- 0
- 1
- 1.5
- 38.3Ų
Experimental Properties
- 1.94900
- 42.35000
5-Methoxyquinolin-4-ol Price
5-Methoxyquinolin-4-ol Related Literature
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1. Back cover
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2. Front cover
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3. Front cover
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Shuxin Ouyang,Yuanjian Zhang,Guangcheng Xi Chem. Commun., 2011,47, 2041-2043
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Artur J. Moro,Elisabet Aguiló,Julià Arcau,Rakesh Puttreddy,Kari Rissanen,João Carlos Lima,Laura Rodríguez Org. Biomol. Chem., 2015,13, 2026-2033
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6. Front cover
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Ping Wu,Pan Du,Hui Zhang,Chenxin Cai Phys. Chem. Chem. Phys., 2014,16, 5640-5648
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Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
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9. Front cover
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10. Back matter
Recommended suppliers
Amadis Chemical Company Limited
(CAS:643069-43-6)5-Methoxyquinolin-4-ol
99%
100g
1770.0